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Introduction

Neutrophils are the most abundant type of white blood cell and serve as the first line of defense
in the innate immune system. Their migration to sites of inflammation, a process known as
chemotaxis, is critical for host defense. However, excessive or prolonged neutrophil
accumulation can contribute to tissue damage in various inflammatory diseases. The G protein-
coupled receptor 84 (GPR84) is a pro-inflammatory receptor expressed on neutrophils that
plays a role in their activation and migration. GLPG1205 is a potent and selective antagonist of
GPR84, making it a valuable tool for studying the role of this receptor in neutrophil-mediated
inflammation and for evaluating its therapeutic potential.[1][2] These application notes provide a
detailed protocol for assessing the inhibitory effect of GLPG1205 on neutrophil migration in
vitro using a Boyden chamber assay.

Principle of the Assay

The Boyden chamber assay is a widely used method to study cell migration in response to a
chemoattractant.[3][4] The apparatus consists of two compartments, an upper and a lower
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chamber, separated by a microporous membrane.[3] Neutrophils are placed in the upper
chamber, and a chemoattractant is placed in the lower chamber, creating a chemical gradient.
In this protocol, neutrophils are pre-treated with varying concentrations of the GPR84
antagonist, GLPG1205, before being added to the upper chamber. The chemoattractant in the
lower chamber will be a GPR84 agonist (e.g., decanoic acid) or another relevant neutrophil
chemoattractant. The inhibitory effect of GLPG1205 is quantified by measuring the reduction in
the number of neutrophils that migrate through the membrane into the lower chamber
compared to a vehicle-treated control.

GPR84 Signaling Pathway in Neutrophils

Activation of GPR84 by its ligands initiates a signaling cascade that promotes neutrophil
migration and other pro-inflammatory functions. This process involves the activation of
downstream signaling molecules such as Lyn, AKT, and ERK1/2, as well as an increase in
intracellular calcium concentration.[5] GLPG1205 acts by blocking the GPR84 receptor,
thereby inhibiting these downstream signaling events.
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GPR84 signaling pathway and inhibition by GLPG1205.
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Experimental Protocol

Materials and Reagents
e GLPG1205 (powder)

¢ Dimethyl sulfoxide (DMSO)

» GPR84 agonist (e.g., Decanoic acid) or other neutrophil chemoattractant (e.g., fMLP, IL-8)
e Human peripheral blood

o Dextran T500

e Ficoll-Paque PLUS

e Hanks' Balanced Salt Solution (HBSS), without Ca2* and Mg2*

e HBSS, with Ca2* and Mg2*

e Bovine Serum Albumin (BSA)

e Boyden chamber (48-well or 96-well) with 3 um or 5 um pore size polycarbonate membranes
e CO:z2 incubator (37°C, 5% CO2)

e Microscope

e Hemocytometer or automated cell counter

e Centrifuge

 Diff-Quik stain or equivalent

» Pipettes and sterile tips

o Sterile tubes and plates

Methods
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. Preparation of Reagents

GLPG1205 Stock Solution: Prepare a 10 mM stock solution of GLPG1205 in DMSO. Store
at -20°C. Further dilute in assay medium to desired working concentrations. Ensure the final
DMSO concentration in the assay is < 0.1%.

Chemoattractant Solution: Prepare a stock solution of the chosen chemoattractant (e.g., 10
mM Decanoic acid in DMSO, 100 uM fMLP in DMSO, or 100 pg/mL IL-8 in PBS with 0.1%
BSA). Store at -20°C. Dilute to the optimal working concentration in assay medium (HBSS
with 0.1% BSA). The optimal concentration should be determined beforehand via a dose-
response experiment.

Assay Medium: HBSS with Ca?* and Mg?*, supplemented with 0.1% BSA.
. Isolation of Human Neutrophils

Isolate neutrophils from fresh human peripheral blood using dextran sedimentation followed
by Ficoll-Paque density gradient centrifugation.

Briefly, mix whole blood with 6% dextran T500 and allow erythrocytes to sediment.

Layer the leukocyte-rich plasma onto Ficoll-Paque and centrifuge.

Collect the neutrophil-pellet and lyse any remaining red blood cells using hypotonic lysis.
Wash the neutrophils with HBSS without Caz* and Mg2*.

Resuspend the purified neutrophils in assay medium at a concentration of 1 x 10° cells/mL.
Check cell viability using Trypan blue exclusion (>95% viability is recommended).

. Neutrophil Migration Assay

Pre-treatment with GLPG1205: In separate tubes, incubate the neutrophil suspension (1 x
106 cells/mL) with various concentrations of GLPG1205 (e.g., 0.1, 1, 10, 100, 1000 nM) or
vehicle (DMSO) for 30 minutes at 37°C.

Assay Setup:
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o Add the chemoattractant solution to the lower wells of the Boyden chamber.

o Add assay medium alone to some lower wells to serve as a negative control for random
migration.

o Carefully place the polycarbonate membrane over the lower wells.
o Assemble the chamber by placing the upper piece over the membrane.

o Add 50 pL of the pre-treated neutrophil suspension to the upper wells.

e Incubation: Incubate the chamber at 37°C in a 5% CO2 atmosphere for 60-90 minutes.

e Quantification of Migration:

[e]

After incubation, disassemble the chamber and remove the membrane.

o Wipe the non-migrated cells from the top surface of the membrane with a cotton swab.
o Fix the migrated cells on the underside of the membrane with methanol.

o Stain the cells with Diff-Quik or a similar stain.

o Mount the membrane on a glass slide and count the number of migrated cells in at least 5
high-power fields (HPF) per well using a light microscope.

o Alternatively, migrated cells in the lower chamber can be quantified using a plate reader-
based method, such as measuring ATP levels with CellTiter-Glo®.[6]

Experimental Workflow
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Neutrophil Migration Assay Workflow
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Workflow for the GLPG1205 neutrophil migration assay.
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Data Presentation and Analysis

The number of migrated cells per high-power field should be averaged for each condition. The
data can be presented as the mean number of migrated cells + standard error of the mean
(SEM). To determine the inhibitory effect of GLPG1205, calculate the percentage of migration
inhibition using the following formula:

% Inhibition = [1 - (Number of cells migrated with GLPG1205 / Number of cells migrated with
vehicle)] x 100

The results should be summarized in a table for clear comparison. A dose-response curve can
be plotted to determine the ICso value of GLPG1205.

Table 1: Example Data Summary for GLPG1205 Inhibition of Neutrophil Migration

GLPG1205 Conc. Mean Migrated

Treatment Group % Inhibition
(nM) Cells/HPF (x SEM)

Negative Control (No

15+3 N/A
Chemoattractant)
Vehicle Control
(Chemoattractant + 0 150 + 12 0
DMSO)
GLPG1205 0.1 135+ 10 10.0
GLPG1205 1 110+ 9 26.7
GLPG1205 10 78+7 48.0
GLPG1205 100 45+5 70.0
GLPG1205 1000 25+4 83.3

Troubleshooting

Table 2: Troubleshooting Common Issues
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Issue

Possible Cause(s)

Suggested Solution(s)

Low neutrophil migration in the

positive control

- Suboptimal chemoattractant
concentration- Low neutrophil
viability- Incorrect incubation
time/temperature-
Inappropriate membrane pore

size

- Perform a dose-response
curve for the chemoattractant.-
Check neutrophil viability
before the assay.- Ensure
incubator is at 37°C and 5%
CO2. Optimize incubation
time.- Use a 3-5 um pore size

for neutrophils.

High background migration in

the negative control

- Neutrophils are over-
activated during isolation-
Contamination of assay

medium

- Handle neutrophils gently
during isolation.- Use fresh,

sterile reagents.

High variability between

replicate wells

- Inconsistent cell seeding-
Bubbles under the membrane-

Uneven staining

- Ensure the cell suspension is
homogenous before seeding.-
Carefully place the membrane
to avoid trapping air bubbles.-
Ensure the membrane is fully
submerged during staining

steps.

No inhibitory effect of
GLPG1205

- Incorrect concentration of
GLPG1205- Inactive
compound- Chemoattractant
does not signal through
GPR84

- Verify stock solution
concentration and dilutions.-
Use a fresh batch of the
compound.- Ensure the
chosen chemoattractant is
appropriate for studying
GPR84-mediated migration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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